[(2-Nitrophenyl)methyl](triphenyl)arsanium perchlorate

• CAS No.: 62213-94-9
• Molecular Formula: C25H21AsClNO6
• Molecular Weight: 541.8 g/mol
• IUPAC Name: (2-nitrophenyl)methyl-triphenylarsanium;perchlorate
• InChI: InChI=1S/C25H21AsNO2.ClHO4/c28-27(29)25-19-11-10-12-21(25)20-26(22-13-4-1-5-14-22,23-15-6-2-7-16-23)24-17-8-3-9-18-24;2-1(3,4)5/h1-19H,20H2;(H,2,3,4,5)/q+1;/p-1
• InChI Key: DKIDHAONQVANBA-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)[As+](CC2=CC=CC=C2[N+](=O)[O-])(C3=CC=CC=C3)C4=CC=CC=C4.[O-]Cl(=O)(=O)=O

Description

(2-Nitrophenyl)methylarsanium perchlorate is a chemical compound that belongs to the class of organoarsenic compounds It is characterized by the presence of a nitrophenyl group attached to a methyl group, which is further bonded to a triphenylarsanium cation The perchlorate anion serves as the counterion

Preparation Methods

The synthesis of (2-Nitrophenyl)methylarsanium perchlorate typically involves the reaction of triphenylarsine with a suitable nitrophenylmethyl halide under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions. The resulting product is then treated with perchloric acid to form the perchlorate salt. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

(2-Nitrophenyl)methylarsanium perchlorate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other higher oxidation state derivatives.

Reduction: Reduction reactions can convert the nitro group to an amino group, leading to the formation of (2-Aminophenyl)methylarsanium perchlorate.

Substitution: The compound can participate in nucleoph